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Compound of Interest

Compound Name: 2-Methyl benzamideoxime

Cat. No.: B7777084

To Researchers, Scientists, and Drug Development Professionals,

This document addresses the request for an in-depth technical guide on the compound with
CAS number 40312-14-9, identified as 2-Methylbenzamide oxime, also known as N-hydroxy-2-
methyl-benzamidine.[1] Following a comprehensive review of publicly available scientific
literature and databases, it must be reported that there is a significant lack of experimental data
regarding the biological, pharmacological, and toxicological properties of this specific
compound.

The available information is primarily limited to its chemical identity and its role as a synthetic
intermediate in pharmaceutical research.[2] No detailed studies presenting quantitative data on
its mechanism of action, signaling pathways, or specific experimental protocols for biological
assays were found.

Therefore, the creation of a detailed technical guide including quantitative data tables,
experimental protocols, and signaling pathway diagrams as requested is not feasible at this
time. This document will instead provide a summary of the available chemical and safety
information for 2-Methylbenzamide oxime.

Chemical and Physical Properties

A summary of the basic chemical and physical properties of 2-Methylbenzamide oxime is
presented in Table 1. This information is compiled from various chemical supplier and database
sources.
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Property Value Reference

CAS Number 40312-14-9 [11[3]
N-hydroxy-2-methyl-

Synonyms benzamidine, o- [1][2]

Tolylamidoxime

Molecular Formula CsH10N20 [11[3]
Molecular Weight 150.18 g/mol [11[3]
Appearance Solid [3]
Melting Point 144-148 °C [3]

Safety and Hazard Information

Safety data sheets indicate that 2-Methylbenzamide oxime is classified as acutely toxic if

swallowed, causes skin irritation, and may cause serious eye damage and respiratory irritation.

[3] Standard safety precautions should be observed when handling this compound.

Potential as a Synthetic Intermediate

2-Methylbenzamide oxime is commercially available and primarily marketed as a synthetic

intermediate for pharmaceutical synthesis.[2] The oxime functional group is a versatile moiety

in medicinal chemistry, known to be a part of various biologically active compounds.[2][4]

Oximes have been explored for a wide range of therapeutic applications, including as

anticancer and anti-inflammatory agents.[4] However, it is crucial to reiterate that no specific

biological activity has been documented for 2-Methylbenzamide oxime itself in the reviewed

literature.

Logical Relationship Diagram

The following diagram illustrates the current understanding of 2-Methylbenzamide oxime's

position in the context of drug discovery and development, highlighting the absence of

biological data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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